Cas no 1153041-98-5 (1-benzyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-benzyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1153041-98-5
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• MDL: MFCD12192693
• CID: 4573087
• PubChem ID: 43531756
• Update Time: 2025-10-15

1-benzyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1H-pyrazole-4-sulfonyl chloride
• 1-benzylpyrazole-4-sulfonyl chloride
• F20597
• DB-407586
• CS-0441265
• 1-benzyl-1H-pyrazole-4-sulfonylchloride
• MFCD12192693
• SCHEMBL20772221
• EN300-50985
• 1153041-98-5

• MDL： MFCD12192693
• Inchi： 1S/C10H9ClN2O2S/c11-16(14,15)10-6-12-13(8-10)7-9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： HGMRBJPAOYCPEM-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(C=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 256.0073264g/mol
• Monoisotopic Mass: 256.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-benzyl-1H-pyrazole-4-sulfonyl chloride

Professional Introduction to 1-benzyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1153041-98-5)

1-benzyl-1H-pyrazole-4-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural features and potential applications. This compound, identified by the CAS number 1153041-98-5, belongs to the class of sulfonyl chlorides derived from pyrazole, a heterocyclic scaffold widely recognized for its biological activity. The presence of both a benzyl group and a sulfonyl chloride moiety in its molecular structure endows it with unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The sulfonyl chloride functional group is particularly noteworthy as it is a potent electrophile, facilitating nucleophilic substitution reactions that are pivotal in constructing biologically relevant scaffolds. In contrast, the benzyl group contributes to the compound's lipophilicity and can serve as a protecting group or a linker in synthetic pathways. The combination of these features positions 1-benzyl-1H-pyrazole-4-sulfonyl chloride as a promising building block for drug discovery efforts targeting various therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. Pyrazole-based compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of sulfonyl chloride functionality into this scaffold enhances its utility as a synthetic precursor, enabling the rapid construction of diverse analogues for high-throughput screening.

In the context of drug development, 1-benzyl-1H-pyrazole-4-sulfonyl chloride has been explored as an intermediate in the synthesis of sulfonamides, which are known for their therapeutic efficacy in treating infections and inflammatory diseases. The sulfonyl group can be further modified through condensation reactions with amines to yield sulfonamides, which are prevalent in many clinical drugs. Furthermore, the benzyl group can be readily removed under specific conditions, allowing for further functionalization and diversification of the core pyrazole structure.

The compound's reactivity also makes it suitable for applications in material science and polymer chemistry. Sulfonyl chlorides are commonly used to introduce sulfonamide functionalities into polymers, enhancing their thermal stability and mechanical properties. The pyrazole ring can act as a cross-linking agent or a side chain modifier, contributing to the development of advanced materials with tailored characteristics.

Recent studies have demonstrated the utility of 1-benzyl-1H-pyrazole-4-sulfonyl chloride in designing novel ligands for metal complexes. Transition metal complexes derived from pyrazole derivatives have shown promise in catalysis and as anticancer agents. The sulfonyl chloride moiety allows for coordination with metal ions, forming stable complexes that can exhibit unique electronic and photophysical properties. These complexes are being investigated for their potential in photodynamic therapy and as sensors for environmental pollutants.

The synthesis of 1-benzyl-1H-pyrazole-4-sulfonyl chloride typically involves the chlorosulfonation of 1-benzylpyrazole followed by purification via recrystallization or column chromatography. This synthetic route is straightforward yet efficient, making it accessible for both academic research laboratories and industrial-scale production. The compound's stability under standard storage conditions further enhances its practicality as an intermediate.

In conclusion, 1-benzyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1153041-98-5) represents a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features enable diverse applications in drug discovery, material science, and catalysis. As research continues to uncover new synthetic methodologies and biological activities associated with pyrazole derivatives, compounds like this are poised to play an increasingly significant role in advancing scientific and technological innovation.